Cas no 3004-76-0 (Sulfuric acid, mono(1-methylpropyl) ester)

• Product Name: Sulfuric acid, mono(1-methylpropyl) ester
• CAS No: 3004-76-0
• MF: C₄H₉O₄S
• MW: 153.176860570908
• CID: 291808
• PubChem ID: 59445680
• Update Time: 2025-04-19

Sulfuric acid, mono(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, mono(1-methylpropyl) ester
• butan-2-yl sulfate
• sulfuric acid mono-sec-butyl ester
• DTXSID70732068
• 3004-76-0

• Inchi： 1S/C4H10O4S/c1-3-4(2)8-9(5,6)7/h4H,3H2,1-2H3,(H,5,6,7)/p-1
• InChI Key： PGKWEMPRRKCZSF-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC(C)CC

Computed Properties

• Exact Mass: 153.02200
• Monoisotopic Mass: 153.02215494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.81000
• LogP: 1.34250